Cas no 1361852-60-9 (5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine
• CAS No: 1361852-60-9
• MF: C₆H₂BrClF₃NO
• MW: 276.438390254974
• CID: 6245633
• PubChem ID: 129319097
• Update Time: 2025-05-20

5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-7430207
• 1361852-60-9
• 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine
• AKOS040768250
• SCHEMBL23540708

• Inchi： 1S/C6H2BrClF3NO/c7-3-1-4(5(8)12-2-3)13-6(9,10)11/h1-2H
• InChI Key： KXMUIOXQTCXHSL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 274.89604g/mol
• Monoisotopic Mass: 274.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine

5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine (CAS 1361852-60-9): A Versatile Fluorinated Pyridine Derivative

5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine (CAS 1361852-60-9) is a highly specialized halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This trifluoromethoxy-substituted pyridine compound combines multiple halogen atoms with a fluorinated alkoxy group, creating unique electronic properties that make it valuable for various applications.

The molecular structure of 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine features three distinct functional groups: a bromine atom at the 5-position, a chlorine atom at the 2-position, and a trifluoromethoxy group at the 3-position of the pyridine ring. This specific arrangement contributes to its electron-withdrawing characteristics and enhanced metabolic stability, properties that are particularly sought after in modern drug design.

Recent trends in pharmaceutical chemistry show growing interest in fluorinated pyridine building blocks, with researchers frequently searching for "trifluoromethoxy pyridine synthesis" and "halogenated pyridine applications." The compound's CAS 1361852-60-9 has become increasingly relevant in medicinal chemistry, particularly for developing kinase inhibitors and central nervous system (CNS) active compounds.

In the agrochemical sector, 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine serves as a key intermediate for developing novel crop protection agents. Its structural features contribute to improved pesticide efficacy and environmental stability, addressing current industry demands for more sustainable solutions. Common search queries like "fluorinated pyridine pesticides" and "halogenated heterocycles in agriculture" reflect this growing application area.

The synthesis of 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine typically involves multi-step processes starting from commercially available pyridine precursors. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, aligning with the pharmaceutical industry's push toward green chemistry principles. Researchers often investigate "selective halogenation of pyridines" and "trifluoromethoxy introduction methods" to improve production efficiency.

From a commercial perspective, CAS 1361852-60-9 has seen steady demand growth as both a research chemical and pharmaceutical intermediate. Market analysis indicates particular interest from companies specializing in fluorine chemistry and custom synthesis. The compound's price and availability fluctuate based on raw material costs and production capacity, with suppliers frequently updating their catalogs to reflect current market conditions.

Quality control for 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine typically involves advanced analytical techniques including HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements of pharmaceutical applications, where even minor impurities can significantly impact downstream research outcomes.

Storage and handling of 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine require standard laboratory precautions for halogenated compounds. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain stability and prevent degradation. Material safety data sheets (MSDS) provide detailed guidance for researchers working with this compound.

The future outlook for 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine appears promising, with ongoing research exploring new applications in material science and electronic chemicals. Its unique combination of halogen substituents and fluorinated groups makes it a candidate for developing advanced organic electronic materials and liquid crystal compounds.

For researchers considering 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine for their projects, it's recommended to consult recent literature on "fluorinated heterocycle reactivity" and "halopyridine coupling reactions." The compound's versatility in cross-coupling chemistry and nucleophilic substitution reactions makes it particularly valuable for constructing complex molecular architectures in drug discovery programs.

In conclusion, 5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine (CAS 1361852-60-9) represents an important fluorinated pyridine building block with diverse applications across multiple industries. Its continued relevance in medicinal chemistry and agrochemical development ensures ongoing research interest, while emerging applications in advanced materials may further expand its utility in coming years.